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Compound of Interest

Compound Name: Solvent blue 97

Cat. No.: B1584085

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Blue 97, identified by CAS numbers 32724-62-2 and 61969-44-6, is a synthetic
anthraquinone dye known for its vibrant blue color.[1][2] While it is widely utilized in industrial
applications for coloring plastics, oils, and waxes, its application within the realm of biological
research and drug development is not well-documented in publicly available scientific literature.
[3][4] Some chemical suppliers categorize it under "Stains & Dyes" or as a "Fluorescent Dye",
suggesting potential for research applications.[2][5] This guide provides a comprehensive
overview of the available technical data for research-grade Solvent Blue 97 from various
commercial suppliers and outlines a general framework for its potential evaluation as a
research probe, given the absence of established experimental protocols.

Commercial Supplier Specifications

For researchers considering Solvent Blue 97, a critical first step is to source high-purity
material. Several chemical suppliers offer this dye in research-grade quantities. The table
below summarizes the key technical specifications provided by some of these vendors. It is
important to note that the level of detail can vary, and researchers should consult the certificate
of analysis for lot-specific data.
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CAS Molecular Purity / .
. Molecular . Melting o
Supplier Number(s Weight ( Dye . Solubility
Formula Point (°C)
) g/mol) Content
CP Lab 32724-62- CseH3sN20 £30.71 99% Not Not
Safety 2 2 ' Strength[2]  specified specified
Not
Santa Cruz
] 61969-44- C36H3sN20 specified, Not Not
Biotechnol 530.71 - »
2 refer to specified specified
ogy
CoA[1]
32724-62- C36H38N20 Not Not Water:
Biosynth 530.7 - -
2 2 specified specified <1%][6]
Acetone:
15 giL,
Butyl
] Acetate: 20
Generic 32724-62- 98-102% 300 (Heat
] Not Not ) g/L,
Technical 2, 61969- N N (Spectro) Resistance )
specified specified Dichlorome
Data 44-6 [7] 7]
thane: 150
g/L, Ethyl
Alcohol: 5
g/L[7]
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Acetone:

3.0 g/L,

Butyl

Acetate:

10.0 g/L,

Methylbenz
Precise 32724-62- CseH3sN20  Not Not ene: 125

N N 200-220[8]

Color 2 2 specified specified g/L,
Dichlorome
thane:
240.0 g/L,
Ethylalcoh
ol: 0.2

g/L[8]

Experimental Protocols: A General Framework for
Evaluation

Due to the lack of established and validated protocols for Solvent Blue 97 in biological
research, investigators will need to embark on a systematic evaluation to determine its
suitability for their specific applications, such as cellular imaging or as a fluorescent probe.
Below is a generalized experimental workflow that can be adapted for this purpose.

Hypothetical Workflow for Evaluating a Novel
Fluorescent Probe

The following diagram illustrates a logical progression of experiments to characterize and
validate a new fluorescent compound like Solvent Blue 97 for use in a biological context.
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A generalized workflow for the evaluation of a novel fluorescent probe.
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Signaling Pathways

The chemical structure of Solvent Blue 97 places it in the family of amino- and diamino-9,10-
anthracenedione derivatives.[9][10] While some compounds in this class have been
investigated for various biological activities, including antibacterial, antifungal, and anticancer
properties, there is no specific information in the reviewed literature linking Solvent Blue 97 to
any particular signaling pathway.[9][10] Researchers would need to conduct their own studies
to determine if this dye has any off-target effects or interactions with cellular signaling
cascades.

Conclusion

Solvent Blue 97 is a commercially available dye with well-defined properties for industrial
applications. Its potential as a tool for biological and biomedical research remains largely
unexplored. The data presented here from various suppliers can guide the initial selection of
research-grade material. However, the lack of established protocols necessitates a thorough,
de novo evaluation by any research team considering its use. The provided hypothetical
workflow offers a roadmap for such an endeavor, ensuring a systematic characterization and
validation of Solvent Blue 97 for any novel research application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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